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An essential practice for ensuring the accuracy and comparability of radionuclide

measurements across different laboratories is the participation in interlaboratory comparisons

(ILCs) or proficiency tests (PTs).[1][2][3][4][5][6][7] These exercises are crucial for laboratories

to demonstrate their technical competence, validate their measurement procedures, and

maintain their accreditation, for instance, under ISO/IEC 17025.[4][5][7] This guide provides an

overview of the key aspects of an interlaboratory comparison for the measurement of

Europium-154 (¹⁵⁴Eu), a radionuclide of interest in various fields, including environmental

monitoring and nuclear facility decommissioning.[8]

Data Presentation
The results of an interlaboratory comparison are typically summarized in a table that allows for

a clear and objective assessment of each participant's performance. The table below is a

representative example of how data from a ¹⁵⁴Eu measurement comparison might be

presented. The values are hypothetical and for illustrative purposes.

Table 1: Hypothetical Results of an Interlaboratory Comparison for ¹⁵⁴Eu Activity Concentration
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Laboratory
ID

Reported
Activity
(Bq/g)

Standard
Uncertainty
(Bq/g)

Reference
Value (Bq/g)

En Score
Performanc
e

Lab-01 125.8 2.5 124.5 ± 1.2 0.48 Satisfactory

Lab-02 128.2 3.1 124.5 ± 1.2 1.11 Questionable

Lab-03 123.9 2.1 124.5 ± 1.2 -0.26 Satisfactory

Lab-04 119.5 2.8 124.5 ± 1.2 -1.65
Unsatisfactor

y

Lab-05 124.7 1.9 124.5 ± 1.2 0.09 Satisfactory

Note: The En score is a common performance indicator in proficiency testing, which evaluates

the difference between the participant's result and the reference value, considering the

uncertainties of both.

Experimental Protocols
The accurate measurement of ¹⁵⁴Eu activity concentration relies on well-established and

validated experimental protocols. The following outlines a typical methodology used in such

comparisons.

Sample Preparation
Matrix: The comparison sample could be in various matrices, such as a solution, a solid

matrix like soil or concrete, or a filter paper. For this example, we consider a liquid sample.

Gravimetric Dispensing: Participants receive a precise amount of the radioactive solution.

The mass of the solution is accurately determined using a calibrated balance.

Geometry: For gamma-ray spectrometry, the sample is transferred to a calibrated counting

geometry (e.g., a vial or a Marinelli beaker) to ensure reproducible measurement conditions.

Gamma-Ray Spectrometry
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Gamma-ray spectrometry is the most common technique for measuring ¹⁵⁴Eu, as it emits

several characteristic gamma rays.[9]

Detector: A high-purity germanium (HPGe) detector is typically used due to its excellent

energy resolution, which is necessary to distinguish the various gamma peaks of ¹⁵⁴Eu from

potential interferences.

Energy and Efficiency Calibration: The detector is calibrated for energy and detection

efficiency using a certified multi-gamma standard source with a geometry identical to the one

used for the comparison sample. The calibration should cover the energy range of the

prominent ¹⁵⁴Eu gamma-ray emissions.

Data Acquisition: The sample is placed in a reproducible position relative to the detector, and

the gamma-ray spectrum is acquired for a sufficient time to achieve good counting statistics.

Spectrum Analysis:

The acquired spectrum is analyzed to identify and quantify the characteristic gamma-ray

peaks of ¹⁵⁴Eu.

The net peak areas are determined by subtracting the background continuum.

The activity concentration (A) is calculated using the following formula:

A = (N / (ε * Pγ * t * m))

where:

N is the net peak area (counts)

ε is the detection efficiency at the specific gamma-ray energy

Pγ is the gamma-ray emission probability

t is the counting time (seconds)

m is the mass of the sample (g)
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Uncertainty Budget: A detailed uncertainty budget is established, including contributions from

counting statistics, detector efficiency calibration, sample weighing, nuclear decay data (half-

life and gamma-ray emission probabilities), and peak area determination.

Mandatory Visualization
The following diagrams illustrate the typical workflow and data analysis process of an

interlaboratory comparison for radionuclide measurements.
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Input Data

Performance Evaluation

Performance Classification

Participant Results Reported Activity (x_i)
Standard Uncertainty (u_i)

Calculate Deviation
D_i = x_i - X_ref

Calculate Combined Uncertainty
u(D_i) = sqrt(u_i^2 + u_ref^2)

Reference Value Assigned Value (X_ref)
Standard Uncertainty (u_ref)

Calculate Performance Score
En_i = D_i / u(D_i)

if |En_i| <= 1 -> Satisfactory if 1 < |En_i| < 1.5 -> Questionable if |En_i| >= 1.5 -> Unsatisfactory
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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